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Compound of Interest

Compound Name: 2-Methylbutyl acetate-d3

Cat. No.: B12367055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of 2-Methylbutyl acetate-d3. This deuterated ester is of significant interest in various research

applications, including its use as an internal standard for quantitative analysis by NMR, GC-MS,

or LC-MS, and as a tracer in metabolic studies.[1] Understanding its physical properties is

crucial for its appropriate handling, application, and for the interpretation of experimental

results.

Core Physical and Chemical Data
The introduction of deuterium in place of protium can lead to subtle but measurable differences

in the physical properties of a molecule. While specific experimental data for all physical

characteristics of 2-Methylbutyl acetate-d3 are not extensively documented, the properties of

its non-deuterated isotopologue, 2-Methylbutyl acetate, provide a reliable benchmark.
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Property 2-Methylbutyl acetate-d3 2-Methylbutyl acetate

Chemical Formula C₇H₁₁D₃O₂[2] C₇H₁₄O₂

Molecular Weight 133.2033 g/mol [2] 130.18 g/mol [3][4][5][6][7]

Boiling Point Not explicitly available
138 °C at 741 mmHg[3][5], 142

°C[8]

Melting Point Not explicitly available -74.65 °C (estimate)[9]

Density Not explicitly available 0.876 g/mL at 25 °C[3][5]

Refractive Index Not explicitly available n20/D 1.401[3][5]

Appearance
Colorless to light yellow

liquid[9]

Colorless and transparent

liquid[10]

Odor Fruity, banana-like[4] Fruity, banana-like[4]

Solubility
Insoluble in water, soluble in

organic solvents[10]

Insoluble in water, soluble in

organic solvents[10]

Experimental Protocols: Determination of Boiling
Point
The boiling point of a liquid is a fundamental physical property that is essential for its

purification by distillation and for understanding its volatility. The following is a generalized

protocol for the determination of the boiling point of a small-volume liquid sample, such as 2-
Methylbutyl acetate-d3, using the micro-boiling point method.

Objective: To determine the atmospheric boiling point of 2-Methylbutyl acetate-d3.

Materials:

2-Methylbutyl acetate-d3 sample

Capillary tube (sealed at one end)

Thiele tube or other suitable heating apparatus (e.g., oil bath with a magnetic stirrer)
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Thermometer (calibrated)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating medium

Stand and clamps

Procedure:

Sample Preparation: A small amount of the 2-Methylbutyl acetate-d3 sample is introduced

into a capillary tube that is sealed at one end.

Apparatus Setup: The capillary tube is attached to a thermometer with the bulb of the

thermometer level with the bottom of the capillary tube.

Heating: The thermometer and capillary tube assembly are immersed in a Thiele tube

containing mineral oil. The Thiele tube is then gently heated.

Observation: As the temperature increases, a stream of bubbles will emerge from the open

end of the capillary tube. The heating is continued until a steady stream of bubbles is

observed.

Equilibrium: The heat source is removed, and the apparatus is allowed to cool slowly.

Boiling Point Determination: The temperature at which the liquid just begins to enter the

capillary tube is recorded. This temperature is the boiling point of the liquid.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of the boiling

point of 2-Methylbutyl acetate-d3.
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Apparatus Setup Measurement
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Result

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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